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Compound of Interest

Compound Name: Patulitrin

cat. No.: B192047

CAS Number: 19833-25-1

This technical guide provides an in-depth overview of the chemical properties, biological
activities, and relevant experimental protocols for Patulitrin, a flavonoid glycoside of interest to
researchers in drug development and the natural products sciences.

Chemical Properties

Patulitrin, a naturally occurring flavonoid, possesses a range of chemical attributes that are
critical for its study and application in research. A summary of its key chemical properties is
presented below.
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Property Value Source(s)
CAS Number 19833-25-1 [LI[21031[41[5]
Molecular Formula C22H22013 [11[2][3][6]
Molecular Weight 494.41 g/mol [11[2][4]1[5][6]
2-(3,4-dihydroxyphenyl)-3,5-
dihydroxy-6-methoxy-7-
(((2S,3R,4S,55,6R)-3,4,5-

IUPAC Name trihydroxy-6- [1112]
(hydroxymethyl)tetrahydro-2H-
pyran-2-yl)oxy)-4H-chromen-4-
one
Patuletin 7-glucoside, 6-

Synonyms ) ) [3]
Methoxyquercetin 7-glucoside

Appearance Powder 41071
Soluble in Dimethyl sulfoxide

Solubility (DMSO), Pyridine, Methanol, [4]
and Ethanol.

Short term (days to weeks) at
0-4°C; Long term (months to
Storage [8]

years) at -20°C in a dry, dark

environment.

Biological Activity and Signaling Pathways

Patulitrin exhibits notable anti-inflammatory and potential anti-cancer properties. Its

mechanisms of action are believed to involve the modulation of key signaling pathways.

Anti-inflammatory Activity

Patulitrin's anti-inflammatory effects are thought to be mediated through the inhibition of pro-

inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase.[8] Flavonoids, in
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general, are known to influence major inflammatory signaling cascades. The diagram below
illustrates a potential mechanism for the anti-inflammatory action of flavonoids like Patulitrin.

Inflammatory Stimulus

@

Click to download full resolution via product page

Caption: Potential anti-inflammatory signaling pathway of Patulitrin.

Apoptotic Activity in Cancer Cells

Flavonoids have been shown to induce apoptosis in cancer cells through various signaling
pathways. While the specific pathway for Patulitrin is under investigation, a generalized model
for flavonoid-induced apoptosis is presented below. This often involves the modulation of the
PISK/Akt/mTOR and MAPK signaling pathways, which are crucial for cell survival and
proliferation.
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Prepare Reaction Mixture Prepare Control
(Albumin, PBS, Patulitrin) (Albumin, PBS, Water)
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Incubate at 37°C
for 20 min

:

Heat at 70°C
for 5 min

:

Cool to Room
Temperature

:

Measure Absorbance
at 660 nm
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Calculate % Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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